N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride

• IUPAC Name: (4Z)-N-(1,3-thiazol-2-yl)bicyclo[6.1.0]non-4-ene-9-carboxamide;hydrochloride
• InChI: InChI=1S/C13H16N2OS.ClH/c16-12(15-13-14-7-8-17-13)11-9-5-3-1-2-4-6-10(9)11;/h1-2,7-11H,3-6H2,(H,14,15,16);1H/b2-1-
• InChI Key: XQVGJRNCWWPPOS-ODZAUARKSA-N
• Canonical SMILES: C1CC2C(C2C(=O)NC3=NC=CS3)CCC=C1.Cl
• Isomeric SMILES: C/1CC2C(C2C(=O)NC3=NC=CS3)CC/C=C1.Cl
• Molecular Formula: C13H17ClN2OS
• Molecular Weight: 284.81 g/mol

Description

N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride, also known as BTBD9, is a chemical compound that has gained attention in recent years due to its potential therapeutic applications. BTBD9 belongs to a class of compounds known as thiazoles, which are known for their diverse biological activities. In

Mechanism of Action

The mechanism of action of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride is not fully understood, but it is believed to involve the regulation of gene expression. N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has been shown to bind to IRP1, which in turn regulates the expression of genes involved in iron metabolism. N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has also been shown to regulate the expression of genes involved in dopamine metabolism, suggesting that it may play a role in the pathogenesis of Parkinson's disease.
Biochemical and Physiological Effects
N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride can regulate the expression of genes involved in iron metabolism and dopamine metabolism. In vivo studies have shown that N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride can regulate iron metabolism in mice, leading to changes in iron levels in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride in lab experiments is that it is a highly specific compound that can be used to study the role of iron metabolism and dopamine metabolism in various biological processes. However, one limitation of using N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride is that it is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are many potential future directions for research on N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride. One area of research could focus on the role of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride in the regulation of iron metabolism in various disease states, such as anemia, hemochromatosis, and cancer. Another area of research could focus on the role of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride in the pathogenesis of Parkinson's disease and other neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride involves the reaction of 2-bromo-1,3-thiazole with bicyclo[6.1.0]non-4-ene-9-carboxylic acid in the presence of a base. The resulting compound is then treated with hydrochloric acid to yield the hydrochloride salt of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride. This synthesis method has been optimized to yield high purity and high yield of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride.

Scientific Research Applications

N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on the role of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride in the regulation of iron metabolism. Iron is an essential nutrient that is required for many biological processes, including oxygen transport and energy production. However, excess iron can lead to oxidative stress and tissue damage. N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has been shown to regulate iron metabolism by binding to and stabilizing the iron regulatory protein 1 (IRP1), which in turn regulates the expression of genes involved in iron metabolism.
Another area of research has focused on the role of N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride in the central nervous system. N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has been shown to be highly expressed in the substantia nigra, a region of the brain that is affected in Parkinson's disease. N-1,3-thiazol-2-ylbicyclo[6.1.0]non-4-ene-9-carboxamide hydrochloride has been shown to regulate the expression of genes involved in dopamine metabolism, suggesting that it may play a role in the pathogenesis of Parkinson's disease.